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Compound of Interest

Compound Name: Ethyl 2-chloro-5-formylnicotinate

Cat. No.: B12866985

Get Quote

Executive Summary & Immediate Action
Chemical Identity: Ethyl 2-chloro-5-formylnicotinate CAS Registry Number: 176433-48-0

Waste Stream Classification:Halogenated Organic (High Priority)

Core Directive: This compound contains both a halogen (chlorine) and a reactive aldehyde

group. It must be segregated into the halogenated waste stream. Do not mix with strong

oxidizers or strong bases, as the formyl (aldehyde) and ester moieties present specific

reactivity hazards in mixed waste containers.
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Scenario Immediate Action

Routine Disposal

Segregate into Halogenated Organic Waste. Do

not combine with non-halogenated solvents

(e.g., Acetone, Ethanol) unless unavoidable, as

this increases disposal costs and complicates

incineration.

Small Spill (<50 mL)

Absorb with inert media (vermiculite/sand). Do

not use paper towels as the primary absorbent if

the material is neat (pure), to minimize fire risk.

Large Spill (>50 mL)

Evacuate the immediate area. Ventilate. Contact

EHS. Use a NIOSH-approved respirator if

aerosolization is suspected.

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, one must understand its latent energy and reactivity. Ethyl 2-
chloro-5-formylnicotinate acts as a multi-functional electrophile.

Halogenated Core (2-Chloro): The presence of chlorine dictates the incineration method.

Halogenated waste requires higher temperature incineration (>1100°C) with acid gas

scrubbing to capture hydrogen chloride (HCl). Implication: Mislabeling this as "Non-

Halogenated" can damage incinerator infrastructure or violate EPA/local environmental

permits.

Reactive Aldehyde (5-Formyl): Aldehydes are reducing agents. In a waste container, they

can react exothermically with strong oxidizers (e.g., Nitric Acid, Hydrogen Peroxide).

Implication: Strict segregation from "Oxidizing Waste" is mandatory.

Ester Functionality: Susceptible to hydrolysis in strong basic conditions, potentially

generating heat and pressure.

Quantitative Data: Physical Properties & Waste Metrics
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Property Value (Approx.) Disposal Implication

Molecular Formula C₉H₈ClNO₃
High Carbon/Oxygen ratio;

combustible.

Molecular Weight 229.62 g/mol
Heavy organic; likely sinks in

water.

Physical State Solid/Oil (Low MP)
May require dissolution in

solvent for transfer.

Solubility Organic Soluble
Incompatible with aqueous

waste streams.

Flash Point >110°C (Predicted)
Combustible IIIB; fire risk in

mixed solvent waste.

Waste Segregation & Accumulation Protocols
Step 1: Container Selection

Primary Choice: Amber Glass Jug (4L) with a Teflon-lined cap.

Reasoning: Halogenated compounds can permeate or soften certain plastics (LDPE) over

time. Glass provides the best chemical resistance. Amber glass protects the aldehyde

group from photo-oxidation.

Secondary Choice: High-Density Polyethylene (HDPE) Jerrican.

Acceptable if the waste solution is dilute (<10%).

Step 2: Compatibility Check (The "No-Go" List)
Before adding this chemical to a satellite accumulation container, verify the container does

NOT contain:

Strong Oxidizers: Nitric acid, Perchloric acid, concentrated Hydrogen Peroxide.

Strong Bases: Sodium Hydroxide, Potassium tert-butoxide (causes rapid hydrolysis).

Reactive Metals: Sodium, Lithium, Magnesium (potential for reduction).
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Step 3: Labeling
The label must be explicit. Generic labeling is a safety failure.

Required Text: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

Constituents: List "Ethyl 2-chloro-5-formylnicotinate" fully. Do not use abbreviations like

"ECFN."

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Combustible.

Detailed Disposal Workflows
Protocol A: Routine Laboratory Waste

Dissolution: If the compound is a solid residue, dissolve it in a minimal amount of

Dichloromethane (DCM) or Ethyl Acetate.

Note: DCM is preferred as it is already a halogenated solvent, keeping the waste stream

pure.

Transfer: Pour the solution into the designated Halogenated Waste container using a funnel

to prevent drips.

Log: Record the volume and approximate concentration on the waste tag immediately.

Seal: Close the container tightly. Do not leave the funnel in the neck.

Protocol B: Spill Cleanup (Self-Validating)
Validation: If you can smell the aldehyde (sweet/pungent odor) through your mask, your

respiratory protection is insufficient. Upgrade to a full-face respirator with organic vapor

cartridges.

Step-by-Step Cleanup:

Isolate: Mark the zone.

Neutralize/Absorb:
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Cover the spill with Vermiculite or Dry Sand.

Why? Inert absorbents prevent reaction. Paper towels increase surface area for

evaporation and flammability.

Collect: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty polyethylene

bag.

Decontaminate: Wipe the surface with a soap/water solution. Collect these wipes as Solid

Hazardous Waste (do not trash).

Label: Tag the debris container as "Solid Waste Contaminated with Halogenated Organics."

Visualizations
Figure 1: Waste Stream Decision Logic
This logic tree ensures the chemical never enters an incompatible stream.
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Start: Ethyl 2-chloro-5-formylnicotinate Waste

Is the waste Solid or Liquid?

Is it pure chemical or contaminated debris?

Solid

Does container contain Oxidizers?

Liquid

Dissolve in DCM or Ethyl Acetate

Pure Chemical

DISPOSE: Solid Hazardous Waste Bin

Wipes/Debris

DISPOSE: Halogenated Organic Waste Stream

No (Compatible Solvents)

STOP: Create New Waste Container

Yes (Risk of Explosion)

Click to download full resolution via product page

Caption: Decision logic for segregating Ethyl 2-chloro-5-formylnicotinate. Note the critical

checkpoint for oxidizers.

Figure 2: Spill Response Workflow
Operational sequence for safe remediation of spills.

1. Assess Volume & Risk 2. Don PPE (Gloves, Goggles, Lab Coat) 3. Apply Vermiculite/Sand 4. Scoop into Sealed Container 5. Label 'Halogenated Debris' 6. Notify EHS
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Caption: Standard Operating Procedure (SOP) for small-scale laboratory spills.

Regulatory Compliance & References
Compliance with RCRA (Resource Conservation and Recovery Act) is mandatory in the US.

This chemical falls under "Characteristic Waste" due to toxicity and ignitability.

RCRA Waste Codes (Potential):

D001: Ignitability (if in flammable solvent).

F002: Spent halogenated solvents (if mixed with DCM/Chloroform).

References:

National Center for Biotechnology Information (2025).PubChem Compound Summary for

Ethyl 2-chloronicotinate (Analog). Retrieved from [Link]

U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)

Regulations: 40 CFR Part 261. Retrieved from [Link]

Chemical Safety Software.Chemical Compatibility Database. Retrieved from [Link]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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